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Compound of Interest

Compound Name: tert-Butyl carbazate

Cat. No.: B045769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl carbazate, also known as tert-butoxycarbonyl hydrazide (Boc-hydrazine), is a

crucial reagent in organic synthesis, widely employed for the introduction of the Boc protecting

group and as a key building block in the synthesis of pharmaceuticals and other complex

organic molecules.[1][2] Its stability during storage and handling is paramount to ensure the

integrity of synthetic processes and the quality of the resulting products. This technical guide

provides a comprehensive overview of the stability and recommended storage conditions for

tert-butyl carbazate, including its physicochemical properties, potential degradation pathways,

and a general protocol for stability assessment.

Physicochemical Properties
A thorough understanding of the physicochemical properties of tert-butyl carbazate is

essential for its safe handling and storage.
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Property Value Reference

CAS Number 870-46-2 [3]

Molecular Formula C5H12N2O2 [3]

Molecular Weight 132.16 g/mol [3]

Appearance
White to off-white crystalline

solid or lumps
[4]

Melting Point 39-42 °C (lit.) [5]

Boiling Point 63-65 °C at 0.1 mmHg (lit.) [5]

Solubility
Soluble in ethanol and

methanol
[4]

Sensitivity Moisture sensitive [6]

Stability Profile
Tert-butyl carbazate is generally stable under recommended storage conditions.[6] However,

its stability can be compromised by exposure to moisture, high temperatures, and incompatible

materials.

General Stability
Safety Data Sheets (SDS) from various suppliers consistently state that tert-butyl carbazate is

stable under normal, recommended storage conditions.[6] Anecdotal evidence from a

crystallographic study notes that crystals suitable for analysis were obtained from a commercial

bottle that had been stored for over five years, suggesting good long-term stability when

properly sealed.[7]

Incompatible Materials
To maintain its stability, tert-butyl carbazate should be stored away from:

Strong oxidizing agents: Can cause exothermic reactions.

Strong bases: Can promote hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbazate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbazate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbazate
https://www.bzchemicals.com/products/tert-butyl-carbazate.html
https://www.researchgate.net/publication/263018472_The_thermal_decompositions_of_carbamates_I_Ethyl_N-Methyl-N-phenylcarbamate
https://www.researchgate.net/publication/263018472_The_thermal_decompositions_of_carbamates_I_Ethyl_N-Methyl-N-phenylcarbamate
https://www.bzchemicals.com/products/tert-butyl-carbazate.html
https://www.fishersci.com/store/msds?partNumber=AC107880250&productDescription=TERT-BUTYL+CARBAZATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107880250&productDescription=TERT-BUTYL+CARBAZATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107880250&productDescription=TERT-BUTYL+CARBAZATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.mdpi.com/1422-8599/2022/4/M1482
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moisture: Tert-butyl carbazate is moisture-sensitive and can hydrolyze.[6]

Hazardous Decomposition Products
Under fire conditions, thermal decomposition of tert-butyl carbazate can produce hazardous

gases and vapors, including:

Carbon oxides (CO, CO2)

Nitrogen oxides (NOx)

Ammonia[6]

Recommended Storage and Handling Conditions
To ensure the long-term stability and quality of tert-butyl carbazate, the following storage and

handling conditions are recommended:
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Condition Recommendation Reference

Temperature

Store in a cool place. Some

suppliers recommend

refrigeration (2-8 °C).

[6]

Atmosphere

Keep container tightly closed

in a dry and well-ventilated

place.

[6]

Light

No specific recommendations

regarding light sensitivity are

consistently provided, but as a

general good practice for

chemical reagents, storage in

an opaque or amber container

is advisable.

Inert Gas

For long-term storage,

blanketing with an inert gas

such as nitrogen or argon can

help to prevent degradation

from atmospheric moisture and

oxygen.

Handling

Avoid formation of dust and

aerosols. Keep away from

sources of ignition. Take

measures to prevent the build-

up of electrostatic charge.

[6]

Proposed Degradation Pathways
While specific experimental studies on the forced degradation of tert-butyl carbazate are not

readily available in the public domain, potential degradation pathways can be proposed based

on the chemical reactivity of its carbamate and hydrazine functional groups.

Hydrolytic Degradation
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The carbamate ester linkage in tert-butyl carbazate is susceptible to hydrolysis under both

acidic and basic conditions.

Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen can be protonated,

making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by

water. This would lead to the formation of hydrazine, tert-butanol, and carbon dioxide.

Base-Catalyzed Hydrolysis: Under basic conditions, the hydroxide ion can directly attack the

carbonyl carbon, leading to the formation of the corresponding carbamate salt, which can

then decompose to hydrazine, tert-butanol, and carbonate.[8]

Proposed Hydrolytic Degradation of Tert-Butyl Carbazate
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Caption: Proposed Hydrolytic Degradation Pathways.

Oxidative Degradation
The hydrazine moiety in tert-butyl carbazate is susceptible to oxidation. Oxidizing agents can

lead to the formation of various products, including diimide derivatives, which can further

decompose to release nitrogen gas.[9]
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Caption: Proposed Oxidative Degradation Pathway.
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Thermal Degradation
At elevated temperatures, carbamates can undergo thermal decomposition. For tert-butyl
carbazate, this could involve the elimination of isobutylene and carbon dioxide to form

hydrazine, or alternatively, cleavage of the N-N bond. The thermal decomposition of

carbamates can proceed through various mechanisms depending on their structure.[5][10][11]

Proposed Thermal Degradation of Tert-Butyl Carbazate
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Caption: Proposed Thermal Degradation Pathways.

Experimental Protocols for Stability Assessment
A forced degradation study is essential for understanding the intrinsic stability of a compound

and for developing stability-indicating analytical methods. The following is a general

experimental workflow for assessing the stability of tert-butyl carbazate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.researchgate.net/publication/263018472_The_thermal_decompositions_of_carbamates_I_Ethyl_N-Methyl-N-phenylcarbamate
https://pubs.rsc.org/en/content/articlelanding/1984/p2/p29840000647/unauth
https://pubs.rsc.org/en/content/articlelanding/1984/p2/p29840000647/unauth
https://www.benchchem.com/product/b045769?utm_src=pdf-body-img
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Forced Degradation Study
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Caption: General Experimental Workflow for Stability Assessment.

Methodologies for Key Experiments
1. Preparation of Stock Solution: Prepare a stock solution of tert-butyl carbazate in a suitable

solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

2. Forced Degradation Conditions:

Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Keep the

solution at room temperature and at an elevated temperature (e.g., 60°C) for a specified

period (e.g., 24 hours). Neutralize the sample before analysis.
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Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep the

solution at room temperature and at an elevated temperature (e.g., 60°C) for a specified

period. Neutralize the sample before analysis.

Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen

peroxide. Keep the solution at room temperature for a specified period.

Thermal Degradation: Store the solid tert-butyl carbazate in an oven at an elevated

temperature (e.g., 80°C) for a specified period. Dissolve the sample in the mobile phase for

analysis.

Photolytic Degradation: Expose the solid and solution samples to UV and visible light

according to ICH Q1B guidelines.

3. Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC)

method is the preferred analytical technique.

Column: A C18 reverse-phase column is a common starting point.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is

typically used to separate the parent compound from its degradation products.

Detection: A photodiode array (PDA) detector is useful for assessing peak purity and

identifying the optimal wavelength for detection.

Mass Spectrometry (MS): Coupling the HPLC to a mass spectrometer (LC-MS) is essential

for the identification and structural elucidation of the degradation products.

Conclusion
Tert-butyl carbazate is a stable compound when stored under appropriate conditions. Its

primary sensitivities are to moisture, high temperatures, and incompatible substances such as

strong oxidizing agents and bases. For researchers, scientists, and drug development

professionals, adherence to the recommended storage and handling guidelines is critical to

maintain the integrity of this important synthetic reagent. While specific degradation kinetic data

is not widely published, an understanding of the potential hydrolytic, oxidative, and thermal
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degradation pathways, based on its chemical structure, allows for the development of robust

handling procedures and stability-indicating analytical methods. The provided general

experimental protocol for a forced degradation study can serve as a valuable starting point for

in-house stability assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045769#stability-and-storage-conditions-for-tert-
butyl-carbazate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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